Ethyl 2,2-bis[(2,4-dichlorophenyl)methyl]-3-oxobutanoate

• IUPAC Name: ethyl 2,2-bis[(2,4-dichlorophenyl)methyl]-3-oxobutanoate
• InChI: InChI=1S/C20H18Cl4O3/c1-3-27-19(26)20(12(2)25,10-13-4-6-15(21)8-17(13)23)11-14-5-7-16(22)9-18(14)24/h4-9H,3,10-11H2,1-2H3
• InChI Key: FVURURJQOKKSNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(C=C(C=C1)Cl)Cl)(CC2=C(C=C(C=C2)Cl)Cl)C(=O)C
• Molecular Formula: C20H18Cl4O3
• Molecular Weight: 448.2 g/mol

Description

Ethyl 2,2-bis[(2,4-dichlorophenyl)methyl]-3-oxobutanoate is a chemical compound with the molecular formula C20H18Cl4O3. It is a derivative of dichlorophenylacetic acid.

Scientific Research Applications

• Synthesis and Reactivity : Compounds like ethyl 2-acetyl-3-oxobutanoate have been utilized in reactions with 1,1-diphenylethene and similar substrates in the presence of manganese(II) acetate and molecular oxygen to yield corresponding cyclic peroxides. This showcases its role in synthesizing cyclic compounds with potential applications in material science and pharmacology (Qian et al., 1992).

• Catalysis : Iron and zinc salts have catalyzed the arylation, heteroarylation, and alkenylation of propionamides, indicating the catalytic potential of related compounds in organic synthesis, which might suggest similar applications for ethyl 2,2-bis[(2,4-dichlorophenyl)methyl]-3-oxobutanoate in facilitating or mediating chemical reactions (Ilies et al., 2017).

• Material Science : The use of bis(alkyl 3-oxobutanoato)copper(II) compounds, which share structural similarities with the target compound, for depositing copper films, demonstrates the role such chemicals can play in the development of materials for electronics and nanotechnology applications (Hwang et al., 1996).

• Organic Synthesis : Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate has been identified as a versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles, hinting at the broad utility of this compound in generating diverse organic molecules with significant implications in medicinal chemistry and drug development (Honey et al., 2012).

• Chemical Analysis and Characterization : The synthesis and characterization of compounds like ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate through specific synthetic routes illustrate the potential of this compound in contributing to the development of new analytical methods and materials with tailored properties (Naveen et al., 2021).

Mechanism of Action

Mode of Action

It is known that many organic compounds interact with their targets through a variety of mechanisms, including binding to specific receptors, inhibiting enzymatic activity, or disrupting cellular processes .

Biochemical Pathways

It is known that many organic compounds can affect a variety of biochemical pathways, leading to downstream effects such as changes in gene expression, protein function, and cellular metabolism .

Pharmacokinetics

The compound’s physical properties, such as its molecular weight and solubility, suggest that it may be absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

Many organic compounds can have a wide range of effects, from altering cellular function to inducing cell death .

Action Environment

The action, efficacy, and stability of Ethyl 2,2-bis[(2,4-dichlorophenyl)methyl]-3-oxobutanoate can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals. For example, the compound’s stability may be affected by exposure to light, heat, or certain chemicals .